Cas no 8002-73-1 (2-Bromo-N-ethylbenzamide)
2-Bromo-N-ethylbenzamide structure
Product Name:2-Bromo-N-ethylbenzamide
CAS No:8002-73-1
MF:C9H10BrNO
MW:228.08580160141
CID:47969
Update Time:2023-08-05
2-Bromo-N-ethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- Orris oil
- Orris root absolute
- ORRIS
- 2-bromo-N-ethylbenzamide
- N-ETHYL 2-BROMOBENZAMIDE
- Corchoroside
- N-ethyl-2-bromobenzamide
- 2-bromanyl-N-ethyl-benzamide
- STL260084
- AM804366
- V7815
- 10.14272/DWCBZUWYUAIEEP-UHFFFAOYSA-N
- A839811
- doi:10.14272/DWCBZUWYUAIEEP-UHFFFAOYSA-N
- 2-Bromo-N-ethylbenzamide
-
- Inchi: 1S/C9H10BrNO/c1-2-11-9(12)7-5-3-4-6-8(7)10/h3-6H,2H2,1H3,(H,11,12)
- InChI Key: DWCBZUWYUAIEEP-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C(NCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 161
- XLogP3: 1.4
- Topological Polar Surface Area: 29.1
Experimental Properties
- Color/Form: It is a milky white or light yellow waxy solid at room temperature. It melts into a yellow to brownish yellow liquid at 40 ~ 50 ℃, with sweet woody and powdery fragrance and slight greasy smell
- Melting Point: 40-46 °C (lit.)
- Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
- FEMA: 2830 | ORRIS ROOT EXTRACT (IRIS FLORENTINA L.)
2-Bromo-N-ethylbenzamide Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- RTECS:RM3440000
2-Bromo-N-ethylbenzamide Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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